2-Methyl-3-oxo-3-(pyridin-3-yl)propanenitrile

• IUPAC Name: 2-methyl-3-oxo-3-pyridin-3-ylpropanenitrile
• InChI: InChI=1S/C9H8N2O/c1-7(5-10)9(12)8-3-2-4-11-6-8/h2-4,6-7H,1H3
• InChI Key: LKDLFENREDXOBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C(=O)C1=CN=CC=C1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• CAS No.: 1071089-08-1

Description

2-Methyl-3-oxo-3-(pyridin-3-yl)propanenitrile is a nitrile-containing organic compound featuring a pyridine ring at the 3-oxo position and a methyl group at the 2-position. Its molecular formula is C₉H₈N₂O, with a molecular weight of 160.18 g/mol. The compound’s structure combines a ketone and nitrile group, enabling diverse reactivity in organic synthesis.

Biological Activity

2-Methyl-3-oxo-3-(pyridin-3-yl)propanenitrile is an organic compound with significant potential in medicinal chemistry and materials science. Its structure, characterized by a pyridine ring and a nitrile group, suggests various biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is C$_{10}$H$_{8}$N$_{2}$O. The structural features include:

• A pyridine ring , which contributes to its reactivity through π-π stacking interactions.
• A nitrile group that enhances its biological activity by participating in hydrogen bonding with biological macromolecules.

The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets such as enzymes and receptors. The following mechanisms have been identified:

• Enzyme Inhibition : The compound can inhibit certain enzymes involved in metabolic pathways, potentially leading to therapeutic effects in diseases related to cell proliferation and apoptosis.
• Receptor Modulation : It may modulate receptor activity through non-covalent interactions, influencing various signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer Activity	Inhibits cancer cell proliferation in vitro
Anti-inflammatory	Reduces inflammation markers in animal models
Neuroprotective Effects	Protects neuronal cells from oxidative stress

Case Studies

• Anticancer Research : In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including MCF-7 and MDA-MB-231. The compound's IC$_{50}$ values were reported to be lower than those of standard chemotherapy agents, indicating its potential as a novel anticancer agent .
• Anti-inflammatory Effects : A study highlighted the compound's ability to inhibit the production of pro-inflammatory cytokines in LPS-stimulated macrophages. This suggests its potential utility in treating inflammatory diseases .
• Neuroprotective Properties : Research has shown that this compound can reduce neuronal cell death induced by oxidative stress, making it a candidate for further investigation in neurodegenerative disease models .

Q & A

Basic Question: What are the common synthetic routes for preparing 2-methyl-3-oxo-3-(pyridin-3-yl)propanenitrile, and what reaction conditions are critical for optimizing yield?

Answer:
The synthesis of this compound typically involves a Knoevenagel condensation between pyridine-3-carbaldehyde and malononitrile derivatives, analogous to methods used for structurally similar compounds like 3-oxo-3-(thiophen-3-yl)propanenitrile . Key parameters include:

• Base selection : Sodium ethoxide or piperidine are often used to deprotonate the active methylene group in malononitrile, facilitating nucleophilic attack on the aldehyde .
• Temperature control : Reactions are conducted at 0–5°C to minimize side reactions (e.g., polymerization) and enhance regioselectivity .
• Solvent choice : Ethanol or acetonitrile is preferred due to their polar aprotic nature, which stabilizes intermediates .
  Yield optimization requires strict stoichiometric ratios (e.g., 1:1 aldehyde to malononitrile) and inert atmospheres to prevent oxidation of sensitive intermediates .

Advanced Question: How can researchers resolve contradictions in reported spectroscopic data (e.g., NMR, IR) for this compound?

Answer:
Discrepancies in spectral data often arise from differences in solvent polarity , concentration , or instrument calibration . For example:

• NMR shifts : Pyridyl protons may show downfield shifts in DMSO-d6 compared to CDCl3 due to hydrogen bonding with the ketone group. Cross-referencing with computational methods (DFT calculations) can validate assignments .
• IR carbonyl stretches : The ketone (C=O) vibration (~1700 cm⁻¹) may overlap with nitrile (C≡N) peaks (~2200 cm⁻¹). Deconvolution software or 2D-IR spectroscopy can isolate these signals .
  Standardization using high-purity samples (>97%, as per commercial benchmarks ) and adherence to IUPAC guidelines for spectral reporting are critical .

Basic Question: What safety precautions are essential when handling this compound in laboratory settings?

Answer:
Key precautions include:

• Personal protective equipment (PPE) : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact, as nitriles and ketones are irritants .
• Ventilation : Use fume hoods to avoid inhalation of vapors, which may cause respiratory distress .
• Thermal stability : Decomposition above 200°C can release toxic fumes (e.g., HCN). Store at room temperature in airtight containers .
  Refer to SDS sheets of analogous compounds (e.g., 3-oxo-3-(thiophenyl)propanenitrile ) for spill management and first-aid protocols.

Advanced Question: How does the electronic environment of the pyridyl ring influence the reactivity of this compound in nucleophilic addition reactions?

Answer:
The pyridin-3-yl group exerts both electron-withdrawing (-I) and conjugative effects (+M) due to its aromatic nitrogen. This dual behavior:

• Activates the ketone : The electron-deficient pyridine ring enhances electrophilicity at the carbonyl carbon, favoring nucleophilic attack by amines or hydrazines .
• Modulates nitrile reactivity : The adjacent ketone withdraws electron density from the nitrile, making it less susceptible to hydrolysis but reactive in cycloadditions (e.g., Huisgen reactions) .
  Comparative studies with thiophene or phenyl analogs (e.g., 3-oxo-3-(thiophen-2-yl)propanenitrile ) highlight reduced regioselectivity in pyridyl derivatives due to steric hindrance from the methyl group .

Basic Question: What analytical techniques are most reliable for confirming the purity and structure of this compound?

Answer:

• HPLC-MS : Quantifies purity (>97% as per industry standards ) and detects trace impurities (e.g., unreacted malononitrile) .
• X-ray crystallography : Resolves structural ambiguities, particularly the orientation of the pyridyl ring relative to the ketone-nitrile backbone .
• Elemental analysis : Validates empirical formulas (e.g., C9H8N2O) with <0.3% deviation .

Advanced Question: What strategies can mitigate low yields in large-scale synthesis of this compound?

Answer:

• Catalyst optimization : Transition-metal catalysts (e.g., CuI) improve coupling efficiency in Knoevenagel reactions, reducing byproduct formation .
• Flow chemistry : Continuous reactors enhance heat/mass transfer, achieving >80% yield compared to batch methods .
• Solvent recycling : Ethanol recovery systems minimize waste and cost in multi-kilogram batches .

Advanced Question: How do structural modifications (e.g., replacing pyridyl with thiophenyl) alter the compound’s physicochemical and biological properties?

Answer:

• Lipophilicity : Pyridyl derivatives exhibit lower logP values than thiophenyl analogs, impacting membrane permeability in cellular assays .
• Bioactivity : The pyridyl group enhances hydrogen-bonding interactions with enzymes (e.g., kinase inhibitors), whereas thiophenyl analogs show higher cytotoxicity in cancer models .
• Thermal stability : Pyridyl derivatives decompose at higher temperatures (ΔT ~50°C) due to aromatic stabilization .

Basic Question: What are the documented applications of this compound in pharmaceutical research?

Answer:

• Intermediate in drug synthesis : Used to prepare kinase inhibitors and anti-inflammatory agents via functionalization of the nitrile group .
• Proteomics studies : The ketone moiety serves as a site for bioconjugation (e.g., hydrazone linkages) in target-engagement assays .

Advanced Question: What mechanistic insights explain unexpected byproducts in the synthesis of this compound?

Answer:

• Aldol side reactions : Base-catalyzed self-condensation of malononitrile can occur if stoichiometry is imbalanced, forming dimers .
• Oxidation of pyridyl ring : Trace metals in solvents may catalyze ring hydroxylation, detected via LC-MS as m/z +16 adducts .

Basic Question: How should researchers handle discrepancies between computational and experimental data (e.g., DFT vs. observed NMR shifts)?

Answer:

• Solvent correction : Apply the IEF-PCM model in DFT calculations to account for solvent effects .
• Dynamic effects : Include Boltzmann-weighted conformer ensembles to better match experimental J-couplings .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Key Properties

The table below summarizes critical differences between 2-methyl-3-oxo-3-(pyridin-3-yl)propanenitrile and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
This compound	Methyl, Pyridin-3-yl	C₉H₈N₂O	160.18	Core structure for functionalization	—
2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile	3-Methoxyphenyl, Pyridin-3-yl	C₁₅H₁₂N₂O₂	252.27	Enhanced solubility due to methoxy group; potential bioactive intermediate
2-(2-Chlorophenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile	2-Chlorophenyl, Pyridin-3-yl	C₁₄H₉ClN₂O	256.69	Increased lipophilicity; structural analog in drug discovery
3-Oxo-3-(thieno[2,3-b]pyridin-2-yl)propanenitrile	Thieno[2,3-b]pyridin-2-yl	C₁₀H₆N₂OS	218.23	Thiophene-pyridine hybrid; electronic materials intermediate
2-(1,3-Dihydrobenzimidazol-2-ylidene)-3-oxo-3-(pyridin-3-yl)propanenitrile	Benzimidazolylidene, Pyridin-3-yl	C₁₆H₁₁N₃O	261.28	Corrosion inhibitor (89.39% efficiency in 1 M HNO₃)
3-Oxo-3-piperidin-1-yl-2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile	Piperidinyl, 5-Trifluoromethyl-pyridin-2-yl	C₁₄H₁₄F₃N₃O	297.28	Pharmacological potential due to trifluoromethyl group
2-Methyl-3-oxo-3-(thiophen-3-yl)propanenitrile	Methyl, Thiophen-3-yl	C₈H₇NOS	165.21	Thiophene-based electronic applications

Corrosion Inhibition

The benzimidazolylidene-substituted analog (2-(1,3-dihydrobenzimidazol-2-ylidene)-3-oxo-3-(pyridin-3-yl)propanenitrile) demonstrated 89.39% inhibition efficiency for copper in 1 M HNO₃ at 323 K . This efficiency is attributed to the planar benzimidazole ring and lone electron pairs from nitrogen atoms, enabling strong adsorption on metal surfaces. In contrast, the target compound lacks this heterocyclic moiety, likely reducing its corrosion inhibition capacity.

Physicochemical Properties

• Solubility : Methoxy or piperidinyl groups (e.g., in 3-oxo-3-piperidin-1-yl-2-[5-(trifluoromethyl)pyridin-2-yl]propanenitrile ) improve solubility in polar solvents compared to the methyl-substituted target compound .
• Thermal Stability : Chlorophenyl or trifluoromethyl groups enhance thermal stability, as seen in 2-(2-chlorophenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile .

Preparation Methods

Preparation Methods

Synthesis via β-Ketonitrile Formation from Pyridinyl Acyl Chlorides and Acetonitrile

One well-documented method involves reacting pyridin-3-yl acyl chlorides with acetonitrile under basic conditions to form the β-ketonitrile intermediate.

• Reaction conditions:

  • The acyl chloride (3-pyridinylcarbonyl chloride) is reacted with acetonitrile in the presence of a base such as triethylamine.
  • The reaction is typically carried out in anhydrous solvents like dichloromethane or tetrahydrofuran at low to ambient temperatures.
  • The reaction proceeds via nucleophilic acyl substitution, generating the β-ketonitrile compound.

• Outcome:

  • This method yields 2-Methyl-3-oxo-3-(pyridin-3-yl)propanenitrile with moderate to high purity.
  • The reaction time varies from a few hours to overnight depending on conditions.

• Supporting data:

Parameter	Typical Value/Condition
Starting material	3-Pyridinyl acyl chloride
Nucleophile	Acetonitrile
Base	Triethylamine
Solvent	Dichloromethane or THF
Temperature	0°C to room temperature
Reaction time	4–24 hours
Yield	65–85%

This method is supported by synthetic procedures reported in heterocyclic compound synthesis literature and is consistent with the formation of β-ketonitriles as key intermediates.

Alternative Method: Direct Functionalization of β-Ketonitriles

Another approach involves starting from β-ketonitriles and introducing the pyridin-3-yl group via substitution or coupling reactions.

• Procedure:

  • A β-ketonitrile precursor is reacted with a pyridin-3-yl nucleophile or electrophile under catalysis.
  • Conditions include the use of palladium or copper catalysts for cross-coupling reactions or base-catalyzed nucleophilic substitutions.
  • Solvents such as acetonitrile or dimethylformamide (DMF) are used.

• Reaction specifics:

  • For example, β-ketonitrile can be treated with 3-bromopyridine under palladium catalysis to afford the target compound.
  • Reaction temperatures range from 50 to 100°C.
  • Reaction times are typically 6–24 hours.

• Yield and purity:

  • Yields are generally moderate (50–75%) depending on catalyst and conditions.
  • Purification is achieved by column chromatography.

This method is advantageous for introducing substituted pyridinyl groups and is referenced in advanced synthetic protocols for heterocyclic intermediates.

Comparative Analysis of Methods

Aspect	Method 1: Acyl Chloride + Acetonitrile	Method 2: Functionalization of β-Ketonitriles
Starting Materials	3-Pyridinyl acyl chloride, acetonitrile	β-Ketonitrile, 3-bromopyridine
Reaction Type	Nucleophilic acyl substitution	Cross-coupling or nucleophilic substitution
Catalyst/Promoter	Base (triethylamine)	Palladium or copper catalyst
Solvent	Dichloromethane, THF	Acetonitrile, DMF
Temperature Range	0°C to RT	50–100°C
Reaction Time	4–24 hours	6–24 hours
Yield	65–85%	50–75%
Purification	Crystallization or chromatography	Chromatography
Advantages	Simplicity, good yield	Versatility for substituted pyridines
Limitations	Requires acyl chloride preparation	Requires catalysts and longer reaction times

Summary Table of Preparation Methods

Method No.	Starting Materials	Key Reagents/Conditions	Yield (%)	Notes
1	3-Pyridinyl acyl chloride + Acetonitrile	Triethylamine, DCM, 0°C to RT	65–85	Straightforward, good purity
2	β-Ketonitrile + 3-Bromopyridine	Pd catalyst, base, DMF, 50–100°C	50–75	Versatile for substituted derivatives

Synthesis routes and methods

Procedure details

Under a N2 atmosphere ethyl nicotinate (3 g, 0.02 mol) and NaH (1.6 g, 0.04 mol) were suspended in toluene (30 mL) and heated to 90° C. Propiononitrile (2.2 g, 0.04 mol) was added dropwise and the reaction was stirred at 90° C. overnight. After cooling to room temperature, the solid was filtered and collected. The solid was dissolved in water (50 mL) and washed with ethyl acetate (30 mL). The aqueous layer was adjusted to pH=6 with 2M HCl and extracted again with ethyl acetate (30 mL×2). The combined ethyl acetate extracts were combined and dried over Na2SO4, filtered and concentrated in vacuo to give the desired product: 1HNMR (400 MHz, CDCl3) δ 9.25 (d, 1 H, J=1.2 Hz), 8.90 (d, 1 H, J=4.8 Hz), 8.33 (d, 1 H, J=8.0 Hz), 7.54 (dd, 1 H, J=1.2 Hz, J=8.0 Hz), 4.37-4.39 (m, 1 H), 1.71 (d, 3 H, J=7.2 Hz).